5-{[2-(4-Methoxyphenyl)ethyl]amino}-2-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-[2-(4-methoxyphenyl)ethylamino]-2-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C23H24N4O4S/c1-30-19-8-4-17(5-9-19)12-13-25-23-21(16-24)26-22(31-23)18-6-10-20(11-7-18)32(28,29)27-14-2-3-15-27/h4-11,25H,2-3,12-15H2,1H3
• InChI Key: ZNDHEPFPXVAHHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC2=C(N=C(O2)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4)C#N
• Molecular Formula: C23H24N4O4S
• Molecular Weight: 452.5 g/mol

Description

5-{[2-(4-Methoxyphenyl)ethyl]amino}-2-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H24N4O4S and its molecular weight is 452.53. The purity is usually 95%.
BenchChem offers high-quality 5-{[2-(4-Methoxyphenyl)ethyl]amino}-2-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-{[2-(4-Methoxyphenyl)ethyl]amino}-2-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Some derivatives have been synthesized and screened for their antimicrobial activities, with some showing good or moderate activities against test microorganisms. This includes studies on novel triazole derivatives and their potential as antimicrobial agents (Bektaş et al., 2007).

Corrosion Inhibition

Derivatives have also been investigated for their role as corrosion inhibitors for metals, demonstrating significant inhibition efficiency. This is particularly relevant for the protection of mild steel in corrosive environments, where specific derivatives have shown high inhibition efficiency through various analytical techniques (Yadav et al., 2016).

Anticancer Evaluation

Another area of research involves the synthesis of derivatives and their evaluation as potential anticancer agents. Certain derivatives have been synthesized and tested against a panel of cancer cell lines, with some showing promising activity. This highlights the potential of these compounds in the development of new anticancer drugs (Bekircan et al., 2008).

Synthesis and Chemical Properties

Research has focused on the synthesis of various derivatives, exploring their chemical properties and potential applications. This includes the development of novel Schiff bases and their antimicrobial activity, as well as studies on the structural and optical properties of derivatives, which could have implications for materials science and engineering (Puthran et al., 2019).

Fluorescent Properties

Derivatives have also been synthesized and their fluorescent properties studied. This research could pave the way for the development of new materials with potential applications in sensing, imaging, and as fluorescent whitening agents (Rangnekar & Rajadhyaksha, 1986).

Mechanism of Action

Target of Action

The compound “5-{[2-(4-Methoxyphenyl)ethyl]amino}-2-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile” contains several structural motifs that are common in bioactive molecules. For instance, the methoxyphenyl group is found in compounds that inhibit monoamine oxidase . .

Mode of Action

The mode of action would depend on the specific targets of the compound. For instance, if it targets a particular enzyme, it might inhibit or enhance the enzyme’s activity. The presence of the methoxyphenyl group suggests potential interactions with enzymes like monoamine oxidase .

Biochemical Pathways

The compound could potentially affect various biochemical pathways depending on its specific targets. For example, if it interacts with monoamine oxidase, it could influence neurotransmitter metabolism .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound. For instance, the stability of organoboron compounds can be affected by air and moisture .